4-methyl-1-(1-(thiophen-2-ylsulfonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-methyl-2-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C13H15F3N4O3S2/c1-18-11(13(14,15)16)17-20(12(18)21)9-4-6-19(7-5-9)25(22,23)10-3-2-8-24-10/h2-3,8-9H,4-7H2,1H3
• InChI Key: NNKGPYIHSBTBGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3)C(F)(F)F
• Molecular Formula: C13H15F3N4O3S2
• Molecular Weight: 396.4 g/mol

Description

4-methyl-1-(1-(thiophen-2-ylsulfonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C13H15F3N4O3S2 and its molecular weight is 396.4. The purity is usually 95%.
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Scientific Research Applications

Molecular Stabilities and Docking Studies

• Conformational Analyses : This compound has been part of studies examining its tautomeric properties, conformations, and anti-cancer properties. Specifically, the study by Karayel (2021) explores its role as an EGFR inhibitor, showing its potential in cancer treatment (Karayel, 2021).

Antimicrobial Activities

• Antibacterial and Antifungal Properties : Bektaş et al. (2007) synthesized derivatives of 1,2,4-triazole, including compounds similar to the queried compound, and tested them for antimicrobial activities. Some derivatives showed good or moderate activities against various microorganisms (Bektaş et al., 2007).

Synthesis and Characterization of Derivatives

• Novel Synthesis Approaches : Research by Suresh et al. (2016) involves the synthesis of novel derivatives, potentially including compounds similar to the queried chemical. These compounds were screened for their antibacterial and antifungal activity, showing significant biological activity against tested microorganisms (Suresh et al., 2016).

Enzyme Inhibitory Activities

• Inhibition of Human Carbonic Anhydrase Isozymes : A study by Alafeefy et al. (2015) investigated sulfonamides incorporating similar structures for their inhibitory effect on human carbonic anhydrases. These compounds, including some with structures akin to the queried chemical, exhibited low nanomolar activity against certain isozymes, indicating their potential in therapeutic applications (Alafeefy et al., 2015).

Solvent Properties

• Properties in Ionic Liquids : Studies like the one conducted by Jong‐Min Lee (2011) explore the solvent properties of piperidinium ionic liquids, including derivatives of the queried compound. These studies contribute to understanding the compound's behavior in different solvent environments (Jong‐Min Lee, 2011).